Cas no 1261828-98-1 (5-(Bromomethyl)-1,2,3-trichlorobenzene)

• Product Name: 5-(Bromomethyl)-1,2,3-trichlorobenzene
• CAS No: 1261828-98-1
• MF: C₇H₄BrCl₃
• MW: 274.369658470154
• CID: 4969385
• Update Time: 2025-06-08

5-(Bromomethyl)-1,2,3-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1,2,3-trichlorobenzene
• 3,4,5-Trichlorobenzyl bromide

• Inchi： 1S/C7H4BrCl3/c8-3-4-1-5(9)7(11)6(10)2-4/h1-2H,3H2
• InChI Key： PDIOTIMDJRLRFI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 5-(Bromomethyl)-1,2,3-trichlorobenzene

Comprehensive Overview of 5-(Bromomethyl)-1,2,3-trichlorobenzene (CAS No. 1261828-98-1)

5-(Bromomethyl)-1,2,3-trichlorobenzene (CAS No. 1261828-98-1) is a halogenated aromatic compound with significant applications in organic synthesis and material science. Its unique molecular structure, featuring a bromomethyl group and three chlorine atoms, makes it a versatile intermediate for constructing complex chemical architectures. Researchers and industries value this compound for its reactivity, particularly in cross-coupling reactions and polymer modifications.

In recent years, the demand for halogenated benzene derivatives like 5-(Bromomethyl)-1,2,3-trichlorobenzene has surged due to their role in pharmaceuticals, agrochemicals, and advanced materials. A trending topic in scientific forums is how such compounds enable sustainable chemistry practices—addressing questions like "How do halogenated intermediates reduce waste in synthesis?" or "What are greener alternatives for traditional benzene derivatives?". This aligns with the broader industry shift toward eco-friendly methodologies.

The compound’s CAS No. 1261828-98-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and R&D workflows. Users often inquire about synthetic routes, safety data sheets (SDS), and supplier availability, highlighting its commercial and academic importance. Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed to characterize its purity and stability.

From a technical perspective, 5-(Bromomethyl)-1,2,3-trichlorobenzene exhibits notable stability under inert conditions but requires careful handling due to its reactivity. Its bromomethyl group serves as a key functional handle for nucleophilic substitutions, while the trichloro-substituted ring enhances electron-withdrawing properties—critical for designing electronic materials. Discussions on platforms like ResearchGate often explore its potential in OLEDs and conductive polymers.

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In summary, 5-(Bromomethyl)-1,2,3-trichlorobenzene (CAS No. 1261828-98-1) bridges fundamental chemistry and industrial innovation. Its multifaceted applications, combined with growing environmental and efficiency demands, ensure its continued prominence in scientific discourse and commercial pipelines.